Cas no 1379371-33-1 (1-(2-bromoprop-2-enyl)-3-chloro-2-methylbenzene)

• Product Name: 1-(2-bromoprop-2-enyl)-3-chloro-2-methylbenzene
• CAS No: 1379371-33-1
• MF: C₁₀H₁₀BrCl
• MW: 245.543401241302
• MDL: MFCD16250167
• CID: 5179592
• Update Time: 2026-03-05

1-(2-bromoprop-2-enyl)-3-chloro-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromoprop-2-enyl)-3-chloro-2-methylbenzene

• MDL： MFCD16250167
• Inchi： 1S/C10H10BrCl/c1-7(11)6-9-4-3-5-10(12)8(9)2/h3-5H,1,6H2,2H3
• InChI Key： WIIRYKWNUJHDBY-UHFFFAOYSA-N
• SMILES： C1(CC(Br)=C)=CC=CC(Cl)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Additional information on 1-(2-bromoprop-2-enyl)-3-chloro-2-methylbenzene

Introduction to 1-(2-bromoprop-2-enyl)-3-chloro-2-methylbenzene (CAS No. 1379371-33-1)

1-(2-bromoprop-2-enyl)-3-chloro-2-methylbenzene, also known by its CAS registry number CAS No. 1379371-33-1, is a complex organic compound with a unique structure that combines bromine, chlorine, and methyl substituents on a benzene ring. This compound has garnered attention in the field of organic chemistry due to its potential applications in various chemical reactions and its role as an intermediate in the synthesis of more complex molecules. Recent studies have highlighted its stability under certain reaction conditions and its ability to participate in electrophilic aromatic substitution reactions, making it a valuable compound for both academic and industrial research.

The structure of 1-(2-bromoprop-2-enyl)-3-chloro-2-methylbenzene consists of a benzene ring with three substituents: a bromine atom at position 2, a chlorine atom at position 3, and a methyl group at position 4. The bromine is part of a propenyl group (CH₂=CHBr), which adds complexity to the molecule's reactivity. This arrangement creates a unique electronic environment around the benzene ring, influencing its chemical behavior in various reactions. Researchers have recently explored the use of this compound in cross-coupling reactions, where it serves as a versatile building block for constructing biologically active molecules.

One of the most significant advancements in understanding this compound has come from computational chemistry studies. By employing density functional theory (DFT) calculations, scientists have been able to predict the reactivity of 1-(2-bromoprop-2-enyl)-3-chloro-2-methylbenzene under different reaction conditions. These studies have revealed that the presence of electron-withdrawing groups like chlorine and bromine significantly enhances the electrophilicity of the benzene ring, making it more susceptible to nucleophilic attack. This insight has been instrumental in designing efficient synthetic pathways for this compound.

In terms of synthesis, CAS No. 1379371-33-1 can be prepared through a multi-step process involving Friedel-Crafts alkylation and subsequent halogenation reactions. The use of Lewis acids like AlCl₃ has been shown to facilitate these reactions, ensuring high yields and purity of the final product. Recent optimizations in reaction conditions have further improved the efficiency of this synthesis, making it more accessible for large-scale production.

The applications of 1-(2-bromoprop-2-enyl)-3-chloro-2-methylbenzene are diverse and span across several industries. In pharmaceutical research, this compound serves as an intermediate in the synthesis of bioactive agents targeting various diseases. Its ability to undergo multiple types of reactions, including nucleophilic aromatic substitution and Heck coupling, makes it an invaluable tool for medicinal chemists. Additionally, this compound has found applications in agrochemicals, where it is used as a precursor for herbicides and insecticides with improved efficacy.

Environmental considerations are also critical when dealing with compounds like CAS No. 1379371-33-1. Recent studies have focused on assessing its biodegradability and potential environmental impact. Results indicate that under aerobic conditions, this compound undergoes microbial degradation through oxidative pathways, reducing its persistence in the environment. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 1-(2-bromoprop-2-enyl)-3-chloro-2-methylbenzene (CAS No. 1379371-33-1) is a versatile organic compound with significant potential in various chemical applications. Its unique structure and reactivity make it an essential component in modern organic synthesis. As research continues to uncover new insights into its properties and applications, this compound is poised to play an even greater role in advancing both academic and industrial chemistry.